Cas no 54495-22-6 ((3-Ethylpent-1-yn-3-yl)(methyl)amine)

• Product Name: (3-Ethylpent-1-yn-3-yl)(methyl)amine
• CAS No: 54495-22-6
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD33509125
• CID: 5615485
• PubChem ID: 12632926
• Update Time: 2025-07-22

(3-Ethylpent-1-yn-3-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 54495-22-6
• (3-ethylpent-1-yn-3-yl)(methyl)amine
• SCHEMBL178551
• EN300-33051317
• (3-Ethylpent-1-yn-3-yl)(methyl)amine

• MDL： MFCD33509125
• Inchi： 1S/C8H15N/c1-5-8(6-2,7-3)9-4/h1,9H,6-7H2,2-4H3
• InChI Key： WPJUEUKMFDQCAG-UHFFFAOYSA-N
• SMILES： N(C)C(C#C)(CC)CC

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (3-Ethylpent-1-yn-3-yl)(methyl)amine

Introduction to (3-Ethylpent-1-yn-3-yl)(methyl)amine and Its Significance in Modern Chemical Research

(3-Ethylpent-1-yn-3-yl)(methyl)amine, with the CAS number 54495-22-6, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This organonitrile derivative exhibits a unique structural framework characterized by a terminal alkyne group and an amine moiety, which makes it a versatile intermediate in the synthesis of complex molecules. The compound's chemical properties and reactivity have positioned it as a valuable tool in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (3-Ethylpent-1-yn-3-yl)(methyl)amine consists of a pentyl chain terminated by an alkyne functional group, attached to a methylamine substituent. This configuration imparts distinct electronic and steric properties, making it suitable for various synthetic applications. The presence of the triple bond enhances its reactivity, allowing for facile participation in cross-coupling reactions such as Sonogashira couplings, which are pivotal in constructing biaryl systems found in many pharmacologically active compounds.

In recent years, there has been a surge in research focusing on the development of small-molecule modulators targeting intricate biological pathways. (3-Ethylpent-1-yn-3-yl)(methyl)amine has emerged as a key intermediate in the synthesis of molecules that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. Its ability to serve as a precursor for more complex scaffolds has made it indispensable in medicinal chemistry.

One of the most compelling aspects of (3-Ethylpent-1-yn-3-yl)(methyl)amine is its role in the development of inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling, and their dysregulation is often associated with various pathological conditions. The compound's structural features allow for the design of molecules that can selectively disrupt these interactions, offering potential therapeutic benefits. For instance, studies have demonstrated its utility in generating peptidomimetics that mimic natural ligands and inhibit key PPIs involved in cancer progression.

The alkyne moiety in (3-Ethylpent-1-yn-3-yl)(methyl)amine also facilitates its use in click chemistry applications, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has become a cornerstone in synthetic organic chemistry due to its high efficiency and selectivity. Researchers have leveraged this property to create conjugates that combine diagnostic agents with therapeutic molecules, paving the way for innovative drug delivery systems.

Recent advancements in computational chemistry have further highlighted the potential of (3-Ethylpent-1-yn-3-yl)(methyl)amine as a building block. Molecular modeling studies have predicted its interaction profiles with various biological targets, providing insights into its binding affinity and mechanism of action. These predictions have guided experimental efforts, leading to the discovery of novel compounds with enhanced pharmacological properties.

The pharmaceutical industry has also shown interest in (3-Ethylpent-1-yn-3-yl)(methyl)amine due to its potential as a scaffold for drug discovery programs. Its structural versatility allows for modifications that can optimize pharmacokinetic parameters such as solubility, bioavailability, and metabolic stability. By incorporating this compound into lead optimization campaigns, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, (3-Ethylpent-1-yn-3-yl)(methyl)amine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies, the importance of this compound is expected to grow even further.